Cas no 1353955-50-6 ((4-Cyclopropylamino-cyclohexyl)-carbamic acid benzyl ester)

• Product Name: (4-Cyclopropylamino-cyclohexyl)-carbamic acid benzyl ester
• CAS No: 1353955-50-6
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 2155154
• Update Time: 2025-10-24

(4-Cyclopropylamino-cyclohexyl)-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Cyclopropylamino-cyclohexyl)-carbamic acid benzyl ester
• (1R,4R)-(4-Cyclopropylamino-cyclohexyl)-carbamic acid benzyl ester
• Benzyl (4-(cyclopropylamino)cyclohexyl)carbamate
• AM92689
• AM102090
• Benzyl [trans-4-(cyclopropylamino)cyclohexyl]carbamate
• (4-Cyclopropylaminocyclohexyl)carbamic acid benzyl ester
• (1R,4R)-(4-Cyclopropylaminocyclohexyl)carbamic acid benzyl ester

• Inchi： 1S/C17H24N2O2/c20-17(21-12-13-4-2-1-3-5-13)19-16-10-8-15(9-11-16)18-14-6-7-14/h1-5,14-16,18H,6-12H2,(H,19,20)
• InChI Key： VDKAZZIEOSJCOC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CCC(CC1)NC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 330
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (4-Cyclopropylamino-cyclohexyl)-carbamic acid benzyl ester

Introduction to (4-Cyclopropylamino-cyclohexyl)-carbamic acid benzyl ester (CAS No. 1353955-50-6)

(4-Cyclopropylamino-cyclohexyl)-carbamic acid benzyl ester is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1353955-50-6, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecule features a cyclohexyl ring substituted with an amino group at the 4-position and a benzyl ester moiety, which contribute to its distinctive chemical behavior and reactivity.

The synthesis and characterization of (4-Cyclopropylamino-cyclohexyl)-carbamic acid benzyl ester involve advanced techniques in organic chemistry, including multi-step reactions and precise control over reaction conditions. The presence of the cyclopropyl group enhances the compound's stability and binding affinity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the benzyl ester functionality provides a versatile handle for further chemical modifications, allowing researchers to explore diverse pharmacological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyclopropylamine moiety, in particular, has been identified as a key structural element in several bioactive molecules, contributing to their ability to interact with biological targets. Studies have shown that such compounds can exhibit properties ranging from analgesic to anti-inflammatory effects, depending on their specific chemical configuration.

One of the most compelling aspects of (4-Cyclopropylamino-cyclohexyl)-carbamic acid benzyl ester is its role as a building block in drug discovery. Researchers often use such intermediates to develop novel therapeutic agents by leveraging their unique chemical properties. For instance, the compound's ability to undergo selective modifications allows for the creation of derivatives with enhanced potency or selectivity against specific biological targets. This flexibility is particularly valuable in the development of targeted therapies, where precision is paramount.

The benzyl ester group in (4-Cyclopropylamino-cyclohexyl)-carbamic acid benzyl ester also plays a crucial role in its reactivity and stability. This functionality can be hydrolyzed under specific conditions to yield the corresponding carboxylic acid derivative, which can then be further functionalized. Such transformations are essential in medicinal chemistry for generating libraries of compounds that can be screened for biological activity. The ease with which this compound can be modified makes it an attractive candidate for use in high-throughput screening (HTS) campaigns.

Recent advancements in computational chemistry have further enhanced the utility of (4-Cyclopropylamino-cyclohexyl)-carbamic acid benzyl ester. Molecular modeling studies have revealed insights into its binding interactions with potential biological targets, providing a rational basis for designing more effective derivatives. These computational approaches complement experimental efforts by predicting how structural modifications will affect biological activity. This synergy between computational and experimental methods has accelerated the pace of drug discovery significantly.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals, where its unique structural features offer advantages in terms of stability and reactivity. For example, derivatives of this compound have shown promise as intermediates in the synthesis of novel pesticides that exhibit improved environmental profiles while maintaining high efficacy.

In conclusion, (4-Cyclopropylamino-cyclohexyl)-carbamic acid benzyl ester (CAS No. 1353955-50-6) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features make it a versatile intermediate for developing novel therapeutic agents with diverse pharmacological profiles. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow further.